2-Acetamido-5-fluoro-4-nitrobenzoic acid

• IUPAC Name: 2-acetamido-5-fluoro-4-nitrobenzoic acid
• InChI: InChI=1S/C9H7FN2O5/c1-4(13)11-7-3-8(12(16)17)6(10)2-5(7)9(14)15/h2-3H,1H3,(H,11,13)(H,14,15)
• InChI Key: CNLJIEQUDKSTHL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1C(=O)O)F)[N+](=O)[O-]
• Molecular Formula: C9H7FN2O5
• DSSTOX Substance ID: DTXSID30594902
• Molecular Weight: 242.16 g/mol
• CAS No.: 273401-28-8

Description

2-Acetamido-5-fluoro-4-nitrobenzoic acid (AFNBA) is a synthetic organic compound that has been used in a variety of scientific and medical applications. It is a white crystalline solid that is highly soluble in water, and is used as a reagent in many laboratory experiments. AFNBA has a wide range of biochemical and physiological effects, and is a powerful tool for researchers to use in their studies.

Scientific Research Applications

Heterocyclic Synthesis

2-Acetamido-5-fluoro-4-nitrobenzoic acid has applications in the field of heterocyclic chemistry. It's used as a starting material in heterocyclic oriented synthesis (HOS), enabling the creation of diverse nitrogenous heterocycles like benzimidazoles, benzotriazoles, and quinoxalinones. Such compounds have significant importance in drug discovery (Křupková et al., 2013).

Solid-Phase Synthesis

In solid-phase synthesis, this compound is used for creating complex molecules. For instance, the synthesis of 3,4,5-substituted 1,5-Benzodiazepin-2-ones involves tethering 4-Fluoro-3-nitrobenzoic acid to a solid support. This process is crucial for producing molecules with potential therapeutic applications (Lee et al., 1999).

Phenotypic Screening

Another research application is in phenotypic screening, where modified versions of this compound are utilized in the creation of guanine-mimetic libraries. These libraries are crucial for understanding genetic interactions and screening for potential drug targets (Miller & Mitchison, 2004).

Antimicrobial Research

The compound is also involved in antimicrobial research. For example, it's used in the synthesis of compounds for studying the metabolic pathways of microorganisms like Nocardia. Understanding these pathways can inform the development of new antibiotics and treatments for microbial infections (Cain et al., 1968).

Fluorescent Labeling

This compound derivatives are used in fluorescent labeling, particularly in high-performance liquid chromatography for amino acid detection. This application is essential for biochemical analysis and research in protein chemistry (Watanabe & Imai, 1981).